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Abstract

Linolenyl Palmitoleate is a wax ester, a class of neutral lipids composed of a long-chain fatty

acid esterified to a long-chain fatty alcohol. Specifically, it is formed from the omega-3 fatty acid

α-linolenic acid and the monounsaturated fatty acid palmitoleic acid. While direct research on

the combined ester is limited, this guide provides a comprehensive technical overview based

on its constituent molecules. We detail its chemical structure, propose its biosynthetic pathway

via fatty acyl-CoA reductase (FAR) and wax ester synthase (WS), and discuss its probable

metabolic fate through hydrolysis. The majority of this guide focuses on the extensive and well-

documented biological activities of its precursors, particularly the role of palmitoleic acid as a

"lipokine" that modulates metabolic and inflammatory signaling pathways. Detailed

experimental protocols for the analysis of fatty acids and the investigation of relevant signaling

pathways are provided for researchers. This document serves as a foundational resource for

scientists and drug development professionals interested in the biology of wax esters and the

therapeutic potential of their constituent fatty acids.

Introduction
Linolenyl Palmitoleate is a specific wax monoester, a type of lipid molecule that serves

various biological functions, including energy storage and forming protective coatings. It is the

product of an esterification reaction between a linolenyl alcohol (derived from α-linolenic acid)

and palmitoleic acid. Its IUPAC name is [(9Z,12Z,15Z)-octadeca-9,12,15-trienyl] (Z)-hexadec-9-
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enoate.[1] An isomeric form, Palmitoleyl Linolenate, also exists, where the roles of the acid and

alcohol are reversed.[2]

Given the limited direct studies on Linolenyl Palmitoleate, this guide will focus on its

fundamental chemistry and the well-characterized biological roles of its constituent fatty acids:

α-Linolenic Acid (ALA): An 18-carbon omega-3 polyunsaturated fatty acid, which is an

essential fatty acid in humans and a precursor to longer-chain omega-3s like EPA and DHA.

[3][4] It is known for its anti-inflammatory and neuroprotective properties.[4][5]

Palmitoleic Acid (POA): A 16-carbon omega-7 monounsaturated fatty acid. It is increasingly

recognized as a "lipokine"—a lipid hormone secreted by adipose tissue that communicates

with and regulates metabolic processes in distal tissues, notably improving insulin sensitivity

and reducing inflammation.[6][7]

This document aims to provide a detailed technical foundation for researchers by summarizing

the known chemistry, biosynthesis, and metabolism of this wax ester, with a deep dive into the

signaling pathways modulated by its bioactive component, palmitoleic acid.

Chemical and Physical Properties
The fundamental properties of Linolenyl Palmitoleate are derived from its molecular structure,

which combines two long hydrocarbon chains. These properties are critical for its function and

analysis.

Table 1: Physicochemical Properties of Linolenyl Palmitoleate
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Property Value Source(s)

Molecular Formula C₃₄H₆₀O₂ [1]

Molar Mass ~500.8 g/mol [1]

IUPAC Name

[(9Z,12Z,15Z)-octadeca-

9,12,15-trienyl] (Z)-hexadec-9-

enoate

[1]

InChIKey
GPBWMJXPYJMKCY-

MVXJGUQMSA-N
[1]

SMILES

CCCCCC/C=C\CCCCCCCC(=

O)OCCCCCCCC/C=C\C/C=C\

C/C=C\CC

[1]

| Classification | Lipids -> Fatty Acyls [FA] -> Fatty Esters [FA07] -> Wax Monoesters |[1][8] |

Biosynthesis
The biosynthesis of wax esters in prokaryotic and eukaryotic organisms is a two-step

enzymatic process.[9] This pathway involves the reduction of a fatty acyl-CoA to a fatty alcohol,

followed by the esterification of this alcohol with a second fatty acyl-CoA molecule.

Reduction to Fatty Alcohol: A fatty acyl-CoA reductase (FAR) enzyme catalyzes the NADPH-

dependent reduction of a fatty acyl-CoA (or fatty acyl-ACP) to a corresponding long-chain

fatty alcohol. In the case of Linolenyl Palmitoleate, this step would involve the reduction of

Linolenoyl-CoA to Linolenyl alcohol.

Esterification: A wax ester synthase/diacylglycerol acyltransferase (WS/DGAT) enzyme

catalyzes the transfer of an acyl group from a second fatty acyl-CoA molecule (Palmitoleoyl-

CoA) to the newly formed fatty alcohol, creating the wax ester and releasing Coenzyme A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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